Cas no 868981-42-4 (N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-2-(4-methoxyphenyl)ethylethanediamide)

• Product Name: N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-2-(4-methoxyphenyl)ethylethanediamide
• CAS No: 868981-42-4
• MF: C₂₂H₂₇N₃O₇S
• MW: 477.530684709549
• CID: 6420637
• PubChem ID: 16825524
• Update Time: 2025-07-09

N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-2-(4-methoxyphenyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-2-(4-methoxyphenyl)ethylethanediamide
• N-[2-(4-methoxyphenyl)ethyl]-N'-[[3-(4-methoxyphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide
• N-[2-(4-methoxyphenyl)ethyl]-N''-[[3-(4-methoxyphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]ethanediamide
• SMR000641254
• F1843-0053
• BDBM90914
• cid_16825524
• N-[2-(4-methoxyphenyl)ethyl]-N''-[[3-(4-methoxyphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide
• N-[2-(4-methoxyphenyl)ethyl]-N''-[[3-(4-methoxyphenyl)sulfonyl-2-oxazolidinyl]methyl]oxamide
• N-[2-(4-methoxyphenyl)ethyl]-N''-[[3-(4-methoxyphenyl)sulfonyloxazolidin-2-yl]methyl]oxamide
• MLS001166961
• 868981-42-4
• N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide
• CHEMBL1698581
• HMS2247N10
• N1-(4-methoxyphenethyl)-N2-((3-((4-methoxyphenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide
• AKOS024613923
• Ethanediamide, N1-[2-(4-methoxyphenyl)ethyl]-N2-[[3-[(4-methoxyphenyl)sulfonyl]-2-oxazolidinyl]methyl]-

• Inchi： 1S/C22H27N3O7S/c1-30-17-5-3-16(4-6-17)11-12-23-21(26)22(27)24-15-20-25(13-14-32-20)33(28,29)19-9-7-18(31-2)8-10-19/h3-10,20H,11-15H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： VMYTWPHQWYKERG-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C=C1)(=O)C(NCC1N(S(C2=CC=C(OC)C=C2)(=O)=O)CCO1)=O

Computed Properties

• Exact Mass: 477.15697138g/mol
• Monoisotopic Mass: 477.15697138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• pka: 12.16±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-2-(4-methoxyphenyl)ethylethanediamide

Comprehensive Overview of N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-2-(4-methoxyphenyl)ethylethanediamide (CAS No. 868981-42-4)

The compound N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-2-(4-methoxyphenyl)ethylethanediamide, identified by its CAS No. 868981-42-4, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure, featuring a 1,3-oxazolidine core and methoxybenzenesulfonyl groups, makes it a subject of interest for scientists exploring novel therapeutic agents and enzyme inhibitors. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched topics related to this compound is its role in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential as a small-molecule inhibitor, given its ability to interact with specific biological targets. The presence of methoxy and sulfonyl functional groups enhances its solubility and binding affinity, which are critical factors in pharmacokinetics. Recent studies have highlighted its utility in modulating protein-protein interactions, a hot topic in precision medicine and targeted therapy.

Another area of interest is the compound's synthetic pathway and structural optimization. Organic chemists often search for efficient methods to synthesize such complex molecules, and CAS No. 868981-42-4 serves as a benchmark for developing new catalytic processes. The integration of green chemistry principles in its synthesis aligns with the growing demand for sustainable and eco-friendly practices in the pharmaceutical industry. This resonates with the broader trend of environmentally conscious research.

In the context of biochemical assays, this compound has been explored for its enzyme inhibitory activity. Its unique structure allows it to act as a competitive inhibitor for certain enzymes involved in inflammatory pathways. This has sparked discussions in online forums and academic circles about its potential applications in treating chronic inflammatory conditions, a pressing concern in global health. The compound's mechanism of action is often compared to other sulfonamide-based therapeutics, a comparison that frequently appears in search queries.

From a computational chemistry perspective, N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-2-(4-methoxyphenyl)ethylethanediamide is a prime candidate for molecular docking studies. Researchers leverage AI-driven drug design tools to predict its interactions with biological targets, a topic that garners significant attention in cheminformatics communities. The compound's 3D conformational analysis is also a popular subject, as it provides insights into its stereochemical properties and potential bioisosteric replacements.

Lastly, the compound's relevance in academic research cannot be overstated. It is often cited in publications focusing on heterocyclic chemistry and sulfonamide derivatives. Its CAS No. 868981-42-4 is a common keyword in databases like SciFinder and Reaxys, reflecting its importance in the scientific community. As the demand for novel bioactive molecules grows, this compound continues to be a focal point for innovation and discovery.